Cas no 1805949-77-2 (4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile)

4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile is a specialized heterocyclic compound featuring a pyridine core substituted with amino groups and a difluoromethyl moiety. Its unique structure, combining electron-rich amino groups and a fluorinated substituent, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and nitrile functionalities enhances its reactivity, enabling diverse derivatization pathways. The difluoromethyl group contributes to improved metabolic stability and bioavailability in target molecules. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its high purity and well-defined synthetic route ensure consistency for research and industrial applications.

4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile structure

1805949-77-2 structure

Product Name:4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile

CAS No:1805949-77-2

MF:C₈H₈F₂N₄

MW:198.172727584839

CID:4849827

Update Time:2025-10-30

4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile
- Inchi： 1S/C8H8F2N4/c9-8(10)6-5(1-2-11)14-3-4(12)7(6)13/h3,8H,1,12H2,(H2,13,14)
- InChI Key： RMJBRAVPRPHPKL-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=CN=C1CC#N)N)N)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
XLogP3: -0.2
Topological Polar Surface Area: 88.7

4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029073961-250mg	4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile	1805949-77-2	97%	250mg	$484.80	2022-04-01
Alichem	A029073961-500mg	4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile	1805949-77-2	97%	500mg	$847.60	2022-04-01
Alichem	A029073961-1g	4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile	1805949-77-2	97%	1g	$1,445.30	2022-04-01

4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile Related Literature

1. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084

Additional information on 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile

Recent Advances in the Study of 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1805949-77-2)

4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1805949-77-2) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and acetonitrile functional groups, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. Recent studies have explored its synthesis, biological activity, and potential mechanisms of action, making it a compound of high interest in drug discovery pipelines.

One of the key areas of research involving 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile is its role as a building block for kinase inhibitors. Kinases are critical targets in the treatment of cancers, inflammatory diseases, and other pathological conditions. The difluoromethyl group in this compound is believed to enhance its binding affinity and selectivity toward specific kinase targets. Recent publications have highlighted its utility in the synthesis of novel inhibitors targeting EGFR (Epidermal Growth Factor Receptor) and other tyrosine kinases, which are often dysregulated in cancer.

In addition to its applications in kinase inhibition, 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile has also been investigated for its potential in antimicrobial and antiviral therapies. Preliminary studies suggest that the compound exhibits activity against certain bacterial strains and viruses, possibly due to its ability to interfere with nucleic acid synthesis or protein function. Researchers are currently optimizing its structure to improve efficacy and reduce potential toxicity, which could pave the way for new antimicrobial agents.

The synthesis of 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile has been another focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with some studies reporting the use of catalytic methods to introduce the difluoromethyl group efficiently. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Despite its promising potential, challenges remain in the development of 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile as a therapeutic agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on overcoming these hurdles, with several patents and publications indicating progress in this direction.

In conclusion, 4,5-Diamino-3-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1805949-77-2) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its applications in kinase inhibition, antimicrobial therapy, and other areas highlight its broad potential. Continued research and development efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic profile, making it a valuable asset in the pharmaceutical industry.